Cas no 863001-27-8 (4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole)

• Product Name: 4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole
• CAS No: 863001-27-8
• MF: C₁₁H₁₀Cl₂N₂OS
• MW: 289.180899143219
• CID: 5853830
• PubChem ID: 3240841
• Update Time: 2025-06-13

4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 4,7-dichloro-2-(4-morpholinyl)-
• 863001-27-8
• 4,7-dichloro-2-morpholin-4-yl-1,3-benzothiazole
• 4-(4,7-dichlorobenzo[d]thiazol-2-yl)morpholine
• 4-(4,7-dichloro-1,3-benzothiazol-2-yl)morpholine
• 4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole
• SR-01000128593
• F0647-0203
• AB00418337-03
• CHEMBL1509735
• SR-01000128593-1
• AKOS024591251
• MLS000045497
• SMR000027254
• HMS2368H09

• Inchi： 1S/C11H10Cl2N2OS/c12-7-1-2-8(13)10-9(7)14-11(17-10)15-3-5-16-6-4-15/h1-2H,3-6H2
• InChI Key： PWYYGVOYPDHUMM-UHFFFAOYSA-N
• SMILES： S1C2=C(Cl)C=CC(Cl)=C2N=C1N1CCOCC1

Computed Properties

• Exact Mass: 287.9890895g/mol
• Monoisotopic Mass: 287.9890895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• Boiling Point: 427.1±55.0 °C(Predicted)
• pka: 0.13±0.30(Predicted)

Additional information on 4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole

Professional Introduction to 4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole (CAS No. 863001-27-8)

4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole, identified by the chemical formula CAS No. 863001-27-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, a scaffold that is widely recognized for its versatility in drug discovery. The presence of both chloro and morpholine substituents in its molecular structure imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The benzothiazole core is a fused ring system consisting of a benzene ring connected to a thiazole ring, which is characterized by the presence of sulfur and nitrogen atoms. This structural motif is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole derivative extends these possibilities by introducing electron-withdrawing chloro groups at the 4 and 7 positions, which can modulate the electronic properties of the molecule. Additionally, the morpholine substituent at the 2-position introduces steric and electronic effects that can influence binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel benzothiazole derivatives as therapeutic agents. The CAS No. 863001-27-8 compound has been investigated for its potential applications in multiple therapeutic areas. One of the most promising areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects.

Recent studies have demonstrated that 4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole can serve as a key intermediate in the preparation of small-molecule inhibitors targeting tyrosine kinases. The chloro groups and morpholine moiety contribute to the molecule's ability to interact with the ATP-binding pocket of kinases, thereby inhibiting their activity. For instance, derivatives of this compound have shown promising results in preclinical studies as inhibitors of vascular endothelial growth factor receptor (VEGFR) and platelet-derived growth factor receptor (PDGFR), which are critical targets in oncology research.

The morpholine group in 4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole not only enhances binding affinity but also contributes to metabolic stability. Morpholine derivatives are known for their favorable pharmacokinetic profiles, making them suitable for further development into clinical candidates. Furthermore, the structural flexibility provided by the morpholine ring allows for modifications that can optimize solubility and bioavailability, essential factors for drug development.

Another area where this compound has shown promise is in antimicrobial applications. The combination of chloro substituents and the benzothiazole scaffold can disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have indicated that CAS No. 863001-27-8 exhibits activity against certain resistant bacterial strains, suggesting its potential as an alternative or adjunct therapy in combating infections caused by multidrug-resistant organisms.

The synthesis of 4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzothiazole precursor to introduce the chloro groups at the 4 and 7 positions. Subsequent reactions involve nucleophilic substitution or condensation reactions to incorporate the morpholine moiety at the 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications.

Quality control and characterization of CAS No. 863001-27-8 are critical steps in ensuring its suitability for further applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm molecular structure and purity. Additionally, computational methods such as molecular modeling can provide insights into how this compound interacts with biological targets at the atomic level.

The growing interest in heterocyclic compounds like 4,7-dichloro-2-(morpholin-4-yl)-1,3-benzothiazole underscores their importance as building blocks in medicinal chemistry. As research continues to uncover new biological activities and synthetic strategies for these molecules, their potential applications are likely to expand further. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into novel therapeutics that address unmet medical needs.

In conclusion,CAS No. 863001-27-8 represents a fascinating example of how structural modifications can enhance the biological activity of benzothiazole derivatives. Its potential applications in kinase inhibition, antimicrobial therapy, and other therapeutic areas highlight its significance as a chemical entity worthy of further exploration. With continued advancements in synthetic chemistry and computational biology,4,7-dichloro-2-(morpholin-4-y l)-1 ,3 -benzothiazole is poised to make significant contributions to future drug discovery efforts.